Cas no 229329-85-5 (4-acetylthiomorpholine-3-carboxylic acid)

4-Acetylthiomorpholine-3-carboxylic acid is a thiomorpholine derivative featuring both acetyl and carboxylic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its unique structure enables selective reactivity, particularly in the formation of heterocyclic compounds and peptidomimetics. The presence of the thioether moiety enhances its potential as a building block for sulfur-containing bioactive molecules. This compound is valued for its stability and compatibility with a range of reaction conditions, facilitating its use in medicinal chemistry research. Its well-defined chemical properties make it suitable for applications requiring precise molecular modifications, such as drug discovery and agrochemical development.
4-acetylthiomorpholine-3-carboxylic acid structure
229329-85-5 structure
Product Name:4-acetylthiomorpholine-3-carboxylic acid
CAS No:229329-85-5
MF:C7H11NO3S
MW:189.232140779495
MDL:MFCD18819284
CID:245199
PubChem ID:57357774
Update Time:2025-06-07

4-acetylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Thiomorpholinecarboxylicacid, 4-acetyl-
    • 4-acetylthiomorpholine-3-carboxylic acid
    • AKOS017455307
    • DTXSID70723850
    • EN300-3012881
    • 229329-85-5
    • MDL: MFCD18819284
    • Inchi: 1S/C7H11NO3S/c1-5(9)8-2-3-12-4-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11)
    • InChI Key: QSBPFGNQILSANR-UHFFFAOYSA-N
    • SMILES: S1CCN(C(C)=O)C(C(=O)O)C1

Computed Properties

  • Exact Mass: 189.04603
  • Monoisotopic Mass: 189.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 82.9Ų

Experimental Properties

  • PSA: 57.61

4-acetylthiomorpholine-3-carboxylic acid Pricemore >>

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